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Available Proficiency Testing Programs for Fumonisins

Several organizations offer PT programs specifically for mycotoxins in corn and corn products. Key details

are summarized in the table below.

Provider
Program
Focus

Test Materials Key Analytes
Reporting &
Evaluation

Texas
A&M
AgriLife
[1]

Bi-annual

fumonisin PT

Naturally

contaminated maize

Total Fumonisin
(FB1+FB2+FB3) [1]

Z-score evaluation

based on assigned
value [1]

Progetto
Trieste [2]

Multi-

mycotoxin
PT in maize

flour

Single, naturally

multicontaminated
maize flour

Fumonisins B1 & B2,

Aflatoxins, Ochratoxin
A, DON, Zearalenone

[2]

Z-score for

quantitative methods;
separate evaluation

for screening
methods [2]

AOCS [3] Routine
quarterly PT

Corn meal FB1, FB2, FB3, and
Total Fumonisin

(optional) [3]

User-specified
method; collaborative

comparison [3]
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How Proficiency Testing Validates Your Method

Proficiency testing provides a robust, external validation of your analytical method's accuracy and

reliability through a standardized process [1].

The PT Process: You receive a test material with an assigned value (µ), which is the reference

concentration of the analyte established by the PT provider. Your lab analyzes the sample using your
fumonisin B2 method and reports the results [1].

Performance Evaluation (Z-Score): The provider calculates a z-score to quantify your performance:
Z = (x - µ) / σ, where x is your lab's result and σ is the standard deviation for proficiency

assessment [1].
Interpreting Your Score:

|z| ≤ 2.0: Satisfactory – Indicates your method is accurate and under control [1].
2.0 < |z| < 3.0: Questionable – May require investigation and correction [1].

|z| ≥ 3.0: Unsatisfactory – Suggests significant error, requiring root cause analysis and
corrective action [1].

The following diagram outlines the complete workflow for a laboratory from registration to implementing

improvements based on PT feedback.
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Methodological Considerations for Fumonisin Analysis

When developing or selecting an analytical method for fumonisin B2, several factors are critical for

achieving accurate and reproducible results that will perform well in PTs.

Extraction and Clean-up: The choice of extraction solvent and clean-up procedure significantly

impacts results. Research indicates that using acetonitrile-water (1+1) provides better recovery of
fumonisins compared to methanol-water, while an immunoaffinity column (IAC) offers superior

clean-up and chromatographic resolution over strong anion exchange (SAX) cartridges [4]. However,
SAX cartridges offer a validated, cost-effective alternative [5].

Detection and Derivatization: For HPLC methods, fumonisins require derivatization for fluorescence
detection. The most common reagent is o-phthaldialdehyde (OPA) [4] [5]. Automation of this pre-

column derivatization improves reproducibility [5].
Liquid Chromatography-Mass Spectrometry (LC-MS/MS): For multi-mycotoxin analysis, LC-

MS/MS is the preferred modern platform. It enables simultaneous determination of FB1, FB2, and
other mycotoxins with high sensitivity and specificity. Successful inter-laboratory validation of such

methods demonstrates their robustness for official monitoring [6].

Guidelines for Successful Proficiency Testing
Participation

Follow Routine Protocols: Analyze the PT sample exactly as you would a routine, unknown
laboratory sample [1].

Perform Independent Replicates: Report results from two independent analyses (including
weighing, extraction, and analysis) to demonstrate method precision [1].

Document Your Method: Accurately report the details of your chosen method (e.g., "HPLC-FLD with
IAC clean-up and OPA derivatization") to the PT provider [1].

Investigate Poor Outcomes: Use questionable or unsatisfactory z-scores as a trigger to investigate
potential issues, from instrument calibration and reagent quality to analyst technique [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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